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Compound of Interest

Compound Name: Reactive Brown 18

Cat. No.: B1172410 Get Quote

This document provides a comprehensive overview of the synthesis and characterization of

4,5-Diamino-1-(2-hydroxyethyl)pyrazole and its sulfate salt (CAS 155601-30-2).

Chemical and Physical Properties
The sulfate salt of 4,5-Diamino-1-(2-hydroxyethyl)pyrazole is a water-soluble powder with a low

molecular weight.[1] Key properties are summarized in the table below.

Property Value Reference

CAS Number 155601-30-2 (Sulfate salt) [2]

Molecular Formula C₅H₁₂N₄O₅S (Sulfate salt) [2]

Molecular Weight 240.24 g/mol (Sulfate salt) [2]

Appearance Off-white to pink powder [3]

Solubility Water soluble [1]

Melting Point >183ºC [3]

Boiling Point 407.4ºC at 760mmHg [3]

Flash Point 200.2ºC [3]
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Several methods for the synthesis of 4,5-Diamino-1-(2-hydroxyethyl)pyrazole have been

reported, primarily in patent literature. A common route involves a multi-step process starting

from an alkyl (alkoxymethylene)cyanoacetate and 2-hydroxyethylhydrazine.[4]

Method 1: From Alkyl (ethoxymethylene)cyanoacetate

This process involves the formation of several intermediate compounds.[4][5]

Experimental Workflow:

Alkyl (ethoxymethylene)cyanoacetate +
2-Hydroxyethylhydrazine

5-Amino-4-alkoxycarbonyl-1-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cir-safety.org [cir-safety.org]

2. 4,5-Diamino-1-(2-hydroxyethyl)pyrazole sulfate | C5H12N4O5S | CID 11673148 -
PubChem [pubchem.ncbi.nlm.nih.gov]

3. alfa-chemistry.com [alfa-chemistry.com]

4. EP1342716A3 - Preparation of 4,5-diamino-1-(2'-hydroxyethyl)-pyradazole and acid
addition salts thereof - Google Patents [patents.google.com]

5. EP1342716A2 - Preparation of 4,5-diamino-1-(2'-hydroxyethyl)-pyradazole and acid
addition salts thereof - Google Patents [patents.google.com]

To cite this document: BenchChem. [Technical Guide: 4,5-Diamino-1-(2-
hydroxyethyl)pyrazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172410#cas-number-12225-73-9-synthesis-and-
characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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